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Abstract
This document provides a detailed methodology for the analysis of spiroxamine residues in

various matrices, with a focus on grapes, must, and wine. The protocols outlined below utilize

gas chromatography (GC) coupled with either a mass spectrometer (MS) or a flame ionization

detector (FID) for the separation and quantification of spiroxamine diastereomers A and B.

This application note includes comprehensive experimental protocols, instrument parameters,

and performance data to facilitate the accurate and precise measurement of spiroxamine
residues.

Introduction
Spiroxamine is a fungicide used to control a variety of fungal diseases in crops such as

grapes and cereals.[1][2] Its application necessitates reliable analytical methods to monitor

residue levels in food products to ensure consumer safety and compliance with regulatory

limits. Gas chromatography is a robust and sensitive technique well-suited for the analysis of

volatile and semi-volatile compounds like spiroxamine. This note details two primary sample

extraction procedures and the subsequent analysis by GC-MS or GC-FID.
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Two primary extraction procedures are presented for the analysis of spiroxamine in grapes,

must, and wine. Procedure I is a targeted approach for spiroxamine, while Procedure II is

suitable for a multi-residue analysis.[3][4][5]

Procedure I: Alkaline Cyclohexane-Dichloromethane
Extraction
This method is applicable to grapes, must, and wine samples.[3][4][5]

Materials:

Homogenized sample (grapes, must, or wine)

Cyclohexane

Dichloromethane

Sodium hydroxide (NaOH) solution

Anhydrous sodium sulfate

Centrifuge and centrifuge tubes

Rotary evaporator

Vortex mixer

Protocol:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 20 mL of a cyclohexane-dichloromethane (9:1, v/v) mixture.

Add 1 mL of 5M sodium hydroxide solution to create alkaline conditions.

Vortex the mixture vigorously for 2 minutes.

Centrifuge the mixture at 4000 rpm for 5 minutes.
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Transfer the upper organic layer to a clean tube containing anhydrous sodium sulfate to

remove any residual water.

Evaporate the solvent to dryness under a gentle stream of nitrogen or using a rotary

evaporator at 40°C.[4]

Reconstitute the residue in 1 mL of cyclohexane for GC-MS analysis.[4]

Procedure II: Acetone-Dichloromethane-Petroleum Ether
Extraction
This procedure is primarily used for grape samples and is part of a broader multi-residue

analysis approach.[3][5]

Materials:

Homogenized grape sample

Acetone

Dichloromethane

Petroleum ether

Anhydrous sodium sulfate

Centrifuge and centrifuge tubes

Rotary evaporator

Vortex mixer

Protocol:

Weigh 10 g of the homogenized grape sample into a 50 mL centrifuge tube.

Add 20 mL of acetone and vortex for 2 minutes.
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Add 10 mL of dichloromethane and 10 mL of petroleum ether.

Vortex the mixture vigorously for 3 minutes.

Centrifuge at 4000 rpm for 5 minutes.

Transfer the organic supernatant to a clean tube.

Add anhydrous sodium sulfate to the extract to remove moisture.

Evaporate the solvent to dryness using a rotary evaporator at 40°C.

Reconstitute the residue in 1 mL of 2,2,4-trimethylpentane-toluene (9:1, v/v) for GC analysis.

[3][4][5]

Gas Chromatography (GC) Method
The following GC parameters are recommended for the analysis of spiroxamine.

GC-MS (Ion Trap) Conditions
GC System: Gas chromatograph with an ion trap mass spectrometer.

Column: HP-5MS (or equivalent), 30 m x 0.25 mm I.D., 0.25 µm film thickness.

Injector Temperature: 250°C

Injection Volume: 1 µL, splitless mode.

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

Oven Temperature Program:

Initial temperature: 70°C, hold for 1 minute.

Ramp to 150°C at 25°C/min.

Ramp to 300°C at 10°C/min, hold for 5 minutes.
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MS Transfer Line Temperature: 280°C

Ionization Mode: Electron Ionization (EI)

Mass Range: Scan from m/z 50-350.

Monitored Ions (for SIM mode): Specific ions for spiroxamine diastereomers A and B should

be determined from the mass spectrum of a standard.

GC-FID Conditions
GC System: Gas chromatograph with a Flame Ionization Detector (FID).

Column: HP-5 (or equivalent), 30 m x 0.32 mm I.D., 0.25 µm film thickness.[6]

Injector Temperature: 250°C

Injection Volume: 1 µL, split mode.

Carrier Gas: Nitrogen or Helium.

Oven Temperature Program: A temperature programming approach is used.[6] A suggested

program is:

Initial temperature: 100°C, hold for 1 minute.

Ramp to 280°C at 15°C/min, hold for 10 minutes.

Detector Temperature: 300°C

Internal Standard: Dicyclohexylphthalate can be used as an internal standard.[6]

Data Presentation
The performance of the described methods has been validated, and the quantitative data is

summarized in the tables below.
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Table 1: Method Performance in Grapes, Must, and Wine
(GC-MS)

Matrix
Fortification
Level (mg/kg)

Recovery (%) RSD (%) LOQ (mg/kg)

Grapes 0.02 - 5.0 78 - 102 < 13 0.02 or 0.10¹

Must 0.02 - 5.0 78 - 102 < 13 0.02

Red Wine 0.02 - 5.0 90 - 101 < 9 0.02

White Wine 0.02 - 5.0 90 - 101 < 9 0.02

¹ LOQ for grapes is dependent on the extraction procedure used.[3][4][5]

Table 2: Method Performance for a Pesticide
Formulation (GC-FID)

Analyte
Linearity
Range
(µg/mL)

Correlation
Coefficient
(r²)

LOD
(µg/mL)

LOQ
(µg/mL)

Accuracy
(%)

Spiroxamine 1 - 1000 0.999 0.5 2 98.5 - 100.8

Visualizations
The following diagrams illustrate the logical workflow of the analytical procedures.
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Data Analysis
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Click to download full resolution via product page

Caption: Overall workflow for Spiroxamine residue analysis.
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Start:
Homogenized Sample (10g)

Add Cyclohexane:
Dichloromethane (9:1)

Add 5M NaOH

Vortex (2 min)

Centrifuge (4000 rpm, 5 min)

Collect Organic Layer

Dry with Na2SO4

Evaporate to Dryness

Reconstitute in Cyclohexane

Ready for GC-MS
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Start:
Homogenized Grape Sample (10g)

Add Acetone

Vortex (2 min)

Add Dichloromethane
and Petroleum Ether

Vortex (3 min)

Centrifuge (4000 rpm, 5 min)

Collect Supernatant

Dry with Na2SO4

Evaporate to Dryness

Reconstitute in
2,2,4-trimethylpentane-toluene (9:1)

Ready for GC Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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